Cas no 1206990-42-2 (methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate)

Methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate is a synthetic organic compound featuring a thiophene-2-amido core linked to a benzoate ester and a 3-methylphenylpiperazinyl sulfonyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The sulfonamide and piperazine groups may confer binding affinity for specific receptors or enzymes, while the ester functionality offers versatility for further derivatization. Its well-defined molecular architecture enables precise modification for structure-activity relationship studies. The compound’s synthetic route and purity are critical for reproducibility in research applications, making it suitable for exploratory studies in drug discovery or biochemical probe development.
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate structure
1206990-42-2 structure
Product Name:methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
CAS No:1206990-42-2
MF:C24H25N3O5S2
MW:499.602403402328
CID:5391551
Update Time:2025-10-23

methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate Chemical and Physical Properties

Names and Identifiers

    • OISAUAGLPXFZBV-UHFFFAOYSA-N
    • methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
    • Inchi: 1S/C24H25N3O5S2/c1-17-5-3-8-20(15-17)26-10-12-27(13-11-26)34(30,31)21-9-14-33-22(21)23(28)25-19-7-4-6-18(16-19)24(29)32-2/h3-9,14-16H,10-13H2,1-2H3,(H,25,28)
    • InChI Key: OISAUAGLPXFZBV-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC(NC(C2SC=CC=2S(N2CCN(C3=CC=CC(C)=C3)CC2)(=O)=O)=O)=C1

methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3398-2536-2μmol
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
2μmol
$57.0 2023-09-10
Life Chemicals
F3398-2536-5μmol
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
5μmol
$63.0 2023-09-10
Life Chemicals
F3398-2536-10μmol
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
10μmol
$69.0 2023-09-10
Life Chemicals
F3398-2536-20μmol
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
20μmol
$79.0 2023-09-10
Life Chemicals
F3398-2536-1mg
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
1mg
$54.0 2023-09-10
Life Chemicals
F3398-2536-2mg
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
2mg
$59.0 2023-09-10
Life Chemicals
F3398-2536-3mg
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
3mg
$63.0 2023-09-10
Life Chemicals
F3398-2536-4mg
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
4mg
$66.0 2023-09-10
Life Chemicals
F3398-2536-5mg
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
5mg
$69.0 2023-09-10
Life Chemicals
F3398-2536-10mg
methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate
1206990-42-2
10mg
$79.0 2023-09-10

Additional information on methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate

Methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate (CAS No. 1206990-42-2): A Comprehensive Overview

Methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate (CAS No. 1206990-42-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid and thiophene, with a piperazine moiety and a sulfonyl group. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The molecular structure of methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate is characterized by a central thiophene ring, which is substituted with an amide group and a sulfonyl-piperazine moiety. The presence of these functional groups imparts specific pharmacological properties to the compound, such as enhanced solubility and improved bioavailability. The piperazine ring, in particular, is known for its ability to interact with various receptors and transporters in the central nervous system (CNS), making it a valuable scaffold in the design of CNS-active drugs.

Recent studies have highlighted the potential of methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key pathological hallmark of Alzheimer's disease. Additionally, it has been shown to modulate the activity of microglia, reducing neuroinflammation and promoting neuronal survival.

In the context of cancer research, methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate has been investigated for its antitumor properties. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting cell cycle progression and inducing apoptosis. A notable study published in Cancer Research found that the compound effectively inhibited the growth of human breast cancer cells in vitro and in vivo, suggesting its potential as a novel anticancer agent.

The pharmacokinetic properties of methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and optimize its pharmacological properties. Ongoing clinical trials are evaluating the safety and efficacy of methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate in various disease models, with preliminary results showing promising outcomes.

In conclusion, methyl 3-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-amido)benzoate (CAS No. 1206990-42-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable compound for further investigation and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various medical conditions.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd